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Compound of Interest

Compound Name: 3-Hydroxy-4-methylbenzaldehyde

CAS No.: 57295-30-4

Cat. No.: B1330486

Get Quote

The synthesis of hydroxy-methyl-substituted benzaldehydes is of significant interest to

researchers in drug development and fine chemicals, as these structures serve as versatile

intermediates for more complex molecules. This guide focuses on the formylation of p-cresol

(4-methylphenol), a readily available starting material. A critical aspect of this process is

understanding the principles of electrophilic aromatic substitution, which govern the position of

the newly introduced formyl group (-CHO).

The hydroxyl (-OH) group of p-cresol is a powerful activating and ortho, para-directing group.

Since the para position is occupied by the methyl group, electrophilic attack is overwhelmingly

directed to the ortho position (C2 and C6 on the benzene ring). Consequently, the direct

formylation of p-cresol yields 2-hydroxy-5-methylbenzaldehyde. The synthesis of other isomers,

such as the requested 3-hydroxy-4-methylbenzaldehyde, is not achieved through a direct

formylation of p-cresol and requires a distinct, multi-step synthetic pathway from different

precursors.

This guide provides a detailed exploration of the primary, scientifically validated methods for the

synthesis of 2-hydroxy-5-methylbenzaldehyde from p-cresol, focusing on the Reimer-Tiemann
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and Duff reactions. We will delve into the mechanisms, provide detailed experimental protocols,

and compare the strategic advantages of each approach.

Part 1: Synthesis of 2-Hydroxy-5-
methylbenzaldehyde via the Reimer-Tiemann
Reaction
The Reimer-Tiemann reaction is a cornerstone method for the ortho-formylation of phenols.[1]

[2][3] It employs chloroform (CHCl₃) and a strong base, typically sodium hydroxide, to generate

a highly reactive electrophile that selectively attacks the phenoxide ring.[4]

Causality and Mechanism
The reaction's efficacy hinges on the in-situ generation of dichlorocarbene (:CCl₂), a highly

electron-deficient species.[2][5] The mechanism proceeds through several key stages:

Dichlorocarbene Formation: The strong hydroxide base deprotonates chloroform, forming the

trichloromethyl anion (-CCl₃). This anion is unstable and rapidly undergoes alpha-elimination,

expelling a chloride ion to yield the neutral but highly electrophilic dichlorocarbene.[4]

Phenoxide Formation: The hydroxide base also deprotonates the phenolic hydroxyl group of

p-cresol, forming the sodium p-cresoxide salt. This phenoxide is significantly more

nucleophilic than the parent phenol because the negative charge is delocalized into the

aromatic ring, dramatically increasing its electron density, particularly at the ortho position.[2]

Electrophilic Attack: The electron-rich phenoxide ring attacks the dichlorocarbene. This

attack occurs preferentially at the ortho position relative to the hydroxyl group, leading to the

formation of a dichloromethyl-substituted intermediate.[5]

Hydrolysis: Under the basic reaction conditions, the dichloromethyl group is hydrolyzed. Two

successive Sₙ2 reactions with hydroxide ions replace the chlorine atoms with hydroxyl

groups, forming an unstable gem-diol, which rapidly dehydrates to yield the final aldehyde

product upon acidic workup.[6]
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Reimer-Tiemann Reaction Mechanism

Step 1: Dichlorocarbene Formation

Step 3 & 4: Attack and Hydrolysis
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Duff Reaction Mechanism

Step 1: Electrophile Generation

Step 3: Oxidation & Hydrolysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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